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Compound of Interest

Compound Name: N-(6-Formylpyridin-2-yl)acetamide

Cat. No.: B175368 Get Quote

A comprehensive search for the chemical compound N-(6-Formylpyridin-2-yl)acetamide,

including its CAS number, synthesis protocols, and experimental data, did not yield any specific

results for this molecule. Extensive database and literature searches returned information for

structurally related but distinct compounds, suggesting that N-(6-Formylpyridin-2-
yl)acetamide is not a widely synthesized or documented substance.

While a dedicated technical guide on N-(6-Formylpyridin-2-yl)acetamide cannot be provided

due to the absence of available information, this document outlines the search process and

presents data on closely related pyridine acetamide derivatives to offer a contextual

understanding of this class of compounds.

CAS Number and Substance Identification
A primary search for the Chemical Abstracts Service (CAS) number for N-(6-Formylpyridin-2-
yl)acetamide was conducted across multiple chemical databases and scientific literature

repositories. This search did not yield a registered CAS number for this specific chemical

structure. The absence of a CAS number is a strong indicator that the compound is not

commercially available and has not been extensively studied or cataloged in major chemical

registries.

For illustrative purposes, the following table lists the CAS numbers of related pyridine

acetamide derivatives that were identified during the search:
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Compound Name CAS Number

N-(pyridin-2-yl)acetamide 5231-96-9

N-(6-methylpyridin-2-yl)acetamide 5327-33-3

N-(4-methylpyridin-2-yl)acetamide 5327-32-2

N-(6-aminopyridin-2-yl)acetamide 1075-62-3

Synthesis and Experimental Protocols
A thorough review of scientific literature, including organic synthesis journals and patent

databases, did not reveal any published experimental protocols for the synthesis of N-(6-
Formylpyridin-2-yl)acetamide.

However, general synthetic routes for N-acylpyridines are well-established. A plausible, though

unconfirmed, synthetic pathway for N-(6-Formylpyridin-2-yl)acetamide could be

conceptualized. This hypothetical workflow is presented below for informational purposes only

and is not based on any published experimental data.

Hypothetical Synthetic Workflow
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Caption: Hypothetical synthesis of N-(6-Formylpyridin-2-yl)acetamide.

This proposed pathway involves the acylation of a 2-aminopyridine derivative. The core

principle of this reaction is the nucleophilic attack of the amino group on the electrophilic

carbonyl carbon of the acylating agent.

Signaling Pathways and Biological Activity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b175368?utm_src=pdf-body-img
https://www.benchchem.com/product/b175368?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


As no literature was found describing the synthesis or isolation of N-(6-Formylpyridin-2-
yl)acetamide, there is no information regarding its biological activity or any associated

signaling pathways. Research on related pyridine derivatives has explored their potential in

various therapeutic areas, but any extrapolation of these activities to the target compound

would be purely speculative.

Quantitative Data
No quantitative data, such as physicochemical properties (e.g., melting point, boiling point,

solubility) or spectroscopic data (e.g., NMR, IR, Mass Spectrometry), could be found for N-(6-
Formylpyridin-2-yl)acetamide.

Conclusion
Based on an exhaustive search of publicly available chemical and scientific databases, there is

currently no information on the CAS number, synthesis, experimental protocols, or biological

activity of N-(6-Formylpyridin-2-yl)acetamide. The information provided herein on related

compounds and a hypothetical synthetic route is for contextual and illustrative purposes only.

For researchers interested in this specific molecule, de novo synthesis and characterization

would be required.

To cite this document: BenchChem. [In-depth Technical Guide: N-(6-Formylpyridin-2-
yl)acetamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b175368#n-6-formylpyridin-2-yl-acetamide-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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